Cas no 432000-74-3 (4-Methoxy-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester)

• Product Name: 4-Methoxy-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester
• CAS No: 432000-74-3
• MF: C₁₅H₁₄O₆S
• MW: 322.333063602448
• MDL: MFCD03081008
• CID: 3097577
• PubChem ID: 1714277
• Update Time: 2025-10-28

4-Methoxy-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester
• STK698520
• CS-0327338
• AKOS005521405
• VS-07722
• (4-formyl-2-methoxyphenyl) 4-methoxybenzenesulfonate
• BBL024194
• AN-698/40847795
• SR-01000241888-1
• 4-formyl-2-methoxyphenyl 4-methoxybenzene-1-sulfonate
• 432000-74-3
• starbld0011777
• SR-01000241888
• 4-formyl-2-methoxyphenyl 4-methoxy-1-benzenesulfonate
• 4-formyl-2-methoxyphenyl 4-methoxybenzenesulfonate
• MFCD03081008

• MDL： MFCD03081008
• Inchi： 1S/C15H14O6S/c1-19-12-4-6-13(7-5-12)22(17,18)21-14-8-3-11(10-16)9-15(14)20-2/h3-10H,1-2H3
• InChI Key： WNSFUBYFOREMRD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(=O)(=O)OC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 322.05110934Da
• Monoisotopic Mass: 322.05110934Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 4-Methoxy-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester

4-Methoxy-benzenesulfonic Acid 4-Formyl-2-Methoxy-Phenyl Ester: A Comprehensive Overview

4-Methoxy-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester, with the CAS registry number 432000-74-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and biotechnology. This compound is characterized by its unique structure, which combines a benzenesulfonic acid moiety with a formyl-substituted phenyl group. The presence of multiple methoxy groups further enhances its chemical versatility, making it a valuable component in various research and industrial applications.

The synthesis of 4-methoxy-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester involves a series of carefully designed multi-step reactions. Researchers have employed advanced methodologies, including Suzuki coupling and Friedel-Crafts acylation, to achieve high yields and purity. Recent studies have focused on optimizing these processes to minimize environmental impact, aligning with the growing emphasis on green chemistry principles. The compound's stability under various reaction conditions has also been extensively investigated, making it suitable for use in both laboratory and industrial settings.

In terms of applications, this compound has demonstrated remarkable potential in the development of novel pharmaceutical agents. Its ability to act as a bioisostere in drug design has been highlighted in recent research, where it was used to modify the pharmacokinetic properties of existing drugs without compromising their efficacy. Additionally, its role as an intermediate in the synthesis of complex biomolecules has been explored, particularly in the context of peptide and nucleic acid chemistry.

The structural features of 4-methoxy-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester make it an ideal candidate for use in material science applications. For instance, its sulfonic acid group can serve as a strong acid catalyst in polymerization reactions, leading to the development of high-performance polymers with tailored properties. Furthermore, its methoxy groups contribute to enhanced solubility and compatibility with organic solvents, making it suitable for use in coatings and adhesives.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the compound's molecular interactions. For example, nuclear magnetic resonance (NMR) spectroscopy has been employed to study its conformational dynamics, while mass spectrometry has provided detailed information about its fragmentation patterns. These studies have not only improved our understanding of the compound's behavior but also paved the way for its application in analytical chemistry as a reference standard.

In the field of biotechnology, this compound has shown promise as a modulator of enzyme activity. Studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention. Moreover, its role as a signaling molecule analog has been explored in cellular biology research, providing valuable insights into cellular communication mechanisms.

The environmental impact of 4-methoxy-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester has also been a topic of recent interest. Researchers have investigated its biodegradability under various conditions and assessed its potential toxicity to aquatic organisms. These studies are crucial for ensuring the safe handling and disposal of the compound in industrial settings.

In conclusion, 4-methoxy-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester (CAS No: 432000-74-3) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and versatile functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.